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Compound of Interest

Compound Name: 2-ethyl-1,3-oxazole

Cat. No.: B2687256 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your Comprehensive Guide

to the Safe Handling, Use, and Disposal of 2-Ethyl-1,3-Oxazole.

This document provides immediate, essential safety protocols and logistical plans for the

laboratory use of 2-ethyl-1,3-oxazole (also known as 2-ethyl-2-oxazoline). Adherence to these

procedures is critical for ensuring personnel safety and regulatory compliance.

Quantitative Data Summary
A clear understanding of the physical and chemical properties of 2-ethyl-1,3-oxazole is

foundational to its safe handling. The following table summarizes key quantitative data for this

compound.
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Property Value Source

Molecular Formula C₅H₉NO [1]

Molar Mass 99.133 g/mol [1]

Boiling Point 128.4 °C [1][2]

Melting Point -62 °C [1][2]

Density 0.982 g/mL at 25 °C [1][2]

Flash Point 29 °C (84.2 °F) - closed cup [2]

Refractive Index n20/D 1.437 [2]

Hazard Identification and Personal Protective
Equipment (PPE)
2-Ethyl-1,3-oxazole is a flammable liquid and is harmful if swallowed, in contact with skin, or if

inhaled.[2] It can cause serious eye irritation.[3] Therefore, stringent adherence to PPE

protocols is mandatory.

Recommended Personal Protective Equipment:
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PPE Category Minimum Requirement
Recommended for
Extended Use or Spills

Eye Protection
Chemical splash goggles

meeting ANSI Z87.1 standard.

Face shield worn over

chemical splash goggles.

Hand Protection
Nitrile gloves (for incidental

contact/splash protection).

Neoprene or Butyl rubber

gloves (for extended contact or

immersion).

Body Protection
Flame-resistant laboratory

coat.

Chemical-resistant apron over

a flame-resistant lab coat.

Footwear
Closed-toe shoes made of a

non-porous material.
Chemical-resistant boots.

Respiratory Protection
Use in a well-ventilated area or

chemical fume hood.

A NIOSH-approved respirator

with an organic vapor cartridge

may be required if ventilation is

inadequate or for spill

response.

Glove Selection Rationale: While specific breakthrough time data for 2-ethyl-1,3-oxazole is not

readily available, general chemical resistance guides suggest that nitrile gloves provide

adequate protection against incidental splashes.[4][5][6] For prolonged handling or in the case

of a spill, more robust gloves such as neoprene or butyl rubber are recommended due to their

broader resistance to organic compounds.[7] Always inspect gloves for any signs of

degradation or perforation before and during use.

Occupational Exposure Limits (OELs): As of the latest review, specific Occupational Exposure

Limits (OELs) for 2-ethyl-1,3-oxazole have not been established by major regulatory bodies

such as OSHA, NIOSH, or ACGIH.[8][9][10] In the absence of a formal OEL, it is imperative to

handle this chemical with a high degree of caution, always aiming to minimize exposure to the

lowest achievable level. Engineering controls, such as chemical fume hoods, should be the

primary means of exposure control.

Experimental Protocol: Safe Handling and Use
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The following is a step-by-step protocol for the safe handling of 2-ethyl-1,3-oxazole in a

laboratory setting.

1. Preparation and Engineering Controls:

Ensure a calibrated chemical fume hood is operational and available for use.
Verify that a safety shower and eyewash station are accessible and have been recently
tested.
Assemble all necessary equipment and reagents before introducing 2-ethyl-1,3-oxazole to
the work area.
Have a chemical spill kit readily available.

2. Donning Personal Protective Equipment (PPE):

Don all required PPE as outlined in the table above before handling the chemical.

3. Aliquoting and Dispensing:

Conduct all transfers and manipulations of 2-ethyl-1,3-oxazole inside a certified chemical
fume hood.
Use appropriate, clean, and dry glassware.
Dispense the liquid carefully to avoid splashing. Use a funnel for transfers to containers with
narrow openings.
Keep the container of 2-ethyl-1,3-oxazole sealed when not in use.

4. Post-Handling and Decontamination:

Wipe down the work area in the fume hood with an appropriate solvent (e.g., isopropanol)
followed by a soap and water solution.
Properly decontaminate or dispose of any contaminated equipment.
Remove PPE in the correct order to avoid cross-contamination.

Disposal Plan
The disposal of 2-ethyl-1,3-oxazole and its contaminated materials must be handled as

hazardous waste.

1. Waste Segregation and Collection:
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Collect all waste containing 2-ethyl-1,3-oxazole (including excess reagent, reaction
mixtures, and contaminated consumables) in a designated, properly labeled hazardous
waste container.
The container must be made of a compatible material (e.g., glass or polyethylene) and have
a secure screw-top cap.
The label should clearly state "Hazardous Waste," the full chemical name "2-Ethyl-1,3-
oxazole," and the associated hazards (Flammable, Harmful).

2. Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area within the
laboratory.
Ensure the storage area is away from ignition sources and incompatible materials.

3. Disposal Procedure:

Do not dispose of 2-ethyl-1,3-oxazole down the drain.
Arrange for the collection of the hazardous waste by your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor.
Follow all institutional and local regulations for hazardous waste disposal.

Visual Workflow and Logical Relationships
The following diagrams illustrate the key workflows for handling and disposing of 2-ethyl-1,3-
oxazole.
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Caption: Workflow for the safe handling of 2-ethyl-1,3-oxazole.
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Caption: Step-by-step process for the disposal of 2-ethyl-1,3-oxazole waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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